Ethyl 2-bromoisovalerate

• CAS: 609-12-1
• Synonyms: 2-Bromo-3-methylbutanoic Acid Ethyl Ester; 2-Bromo-3-methylbutyric Acid Ethyl Ester; Ethyl 2-Bromo-2-isopropylacetate; Ethyl 2-Bromo-3-methylbutanoate; Ethyl 2-Bromo-3-methylbutyrate; Ethyl α-Bromoisovalerate; NSC 8866; α-Bromoisovaleric Acid Ethyl E
• Molecular Formula: C7H13BrO2
• Molecular Weight: 209.08 g/mol
• SMILES: CCOC(=O)C(C(C)C)Br
• InChI: InChI=1S/C7H13BrO2/c1-4-10-7(9)6(8)5(2)3/h5-6H,4H2,1-3H3
• InChIKey: WNFUWONOILPKNX-UHFFFAOYSA-N

Ethyl 2‑bromoisovalerate (syn. ethyl 2‑bromo‑3‑methylbutanoate, α‑bromoisovaleric acid ethyl ester; CAS 609‑12‑1) is a liquid α‑bromoester with molecular formula C₇H₁₃BrO₂ and molecular weight 209.08 g·mol⁻¹.

Ethyl 2-Bromoisovalerate (CAS 609-12-1): Core Identity, Physicochemical Signature, and Procurement Baseline

Ethyl 2‑bromoisovalerate (syn. ethyl 2‑bromo‑3‑methylbutanoate, α‑bromoisovaleric acid ethyl ester; CAS 609‑12‑1) is a liquid α‑bromoester with molecular formula C₇H₁₃BrO₂ and molecular weight 209.08 g·mol⁻¹ [1]. It belongs to the class of 2‑bromoalkanoate esters but carries a branched isopropyl side‑chain that differentiates it from linear‑chain analogs. Key physicochemical constants—boiling point 185–186 °C (atmospheric), density 1.276–1.279 g·mL⁻¹, refractive index nD²⁰ 1.4485–1.4505, and flash point 65 °C—are well‑documented by NIST and authoritative vendor data sheets [2]. The compound is primarily sourced as a synthetic intermediate, with commercial availability at ≥95 % or ≥97 % purity from major suppliers such as Thermo Scientific (Acros Organics/Alfa Aesar legacy brands) and TCI .

1

Workflow

Chiral intermediate sourcing for (R)-fluvalinate enzymatic resolution

2

Selection Logic

Branched α-bromoester; supports SN2 halo-activation without competing elimination

3

Procurement Context

Specify ≥95% or ≥97% purity, ethyl ester; avoid methyl ester or linear bromoester substitutes

• [1] NIST Chemistry WebBook. Butanoic acid, 2-bromo-3-methyl-, ethyl ester. SRD 69. View Source
• [2] Basechem. Ethyl 2-Bromoisovalerate. Physical Properties. View Source

Why Generic Substitution Fails: Branching-Dependent Reactivity, Chiral Demand, and Toxicity Divergence

Ethyl 2‑bromoisovalerate cannot be freely exchanged with other 2‑bromoalkanoate esters (e.g., ethyl 2‑bromobutyrate, ethyl 2‑bromovalerate) or with the methyl ester congener (methyl 2‑bromoisovalerate). The α‑bromine atom sits adjacent to an isopropyl group, which introduces steric hindrance that substantially alters nucleophilic substitution kinetics, enzymatic recognition, and metabolic fate [1]. In biocatalytic resolutions, the branched substrate yields enantioselectivity values (E > 120) that differ markedly from those reported for linear analogs [2]. Furthermore, aquatic toxicity data show a >35‑fold difference in pIGC₅₀ between ethyl 2‑bromoisovalerate and its unbranched counterpart ethyl 2‑bromobutyrate, confirming that branched versus linear topology directly influences hazard profile [3]. For procurement decisions, these quantitative divergences mean that a generic “bromoester” specification is insufficient; the precise branching and ester alkyl group must be specified to ensure reproducible reactivity, stereochemical outcome, and toxicological handling requirements.

Linear Bromoesters

Ethyl 2-bromobutyrate/valerate lack the isopropyl branch; enzymatic enantioselectivity and aquatic toxicity profiles may shift substantially, limiting direct substitution.

Methyl Ester Analog

Methyl 2-bromoisovalerate is retained in aliskiren synthesis routes; the less labile methyl ester may not transfer to fluvalinate coupling, altering the entire synthetic pathway.

Reactivity Mismatch

Secondary linear bromoesters favor E2 elimination under basic conditions; the branched ester favors SN2, so by-product profiles and purification requirements may differ significantly.

• [1] Schultz, T.W.; Sinks, G.D.; Miller, L.A. Population growth impairment of sulfur-containing compounds to Tetrahymena pyriformis. Environ. Toxicol. 2001, 16, 54–60. (Referenced in QDB Compound 480). View Source
• [2] Wu, P.; Zhang, M.; Zhang, Y.; Wang, Z.; Zheng, J. A novel lipase from Aspergillus oryzae catalyzed resolution of (R,S)-ethyl 2-bromoisovalerate. Chirality 2020, 32, 231–238. View Source
• [3] Netzeva, T.I.; Schultz, T.W.; Aptula, A.O.; Cronin, M.T.D. Partial Least Squares Modelling of the Acute Toxicity of Aliphatic Compounds to Tetrahymena pyriformis. SAR QSAR Environ. Res. 2003, 14, 265–283. Data: QsarDB Compound 204 vs 480. View Source

Product-Specific Quantitative Evidence Guide for Ethyl 2-Bromoisovalerate

Chiral Resolution Efficiency: Lipase M5 Gives E > 120 and 98.6 % ee for (R)-Enantiomer—a Key Fluvalinate Intermediate

In a direct head-to-head biocatalytic screen, recombinant lipase M5 from Aspergillus oryzae WZ007 resolved racemic ethyl 2‑bromoisovalerate with an enantiomeric ratio (E‑value) exceeding 120, achieving 98.6 % enantiomeric excess at 51.7 % conversion within 3 hours using 120 mM substrate [1]. The same study confirmed that the resulting (R)-ethyl 2‑bromoisovalerate is the essential chiral building block for the highly effective enantiomer of the pyrethroid insecticide fluvalinate. By contrast, the linear analog ethyl 2‑bromovalerate—which lacks the isopropyl branch—exhibits E‑values of 0 with all seven haloalkane dehalogenases and lipases tested in a separate cross‑study, indicating complete loss of enantioselective recognition [2]. This demonstrates that the branched topology of ethyl 2‑bromoisovalerate is a structural prerequisite for high‑fidelity enzymatic resolution.

Chiral Resolution Efficiency

Head-to-head

E > 120 for lipase M5, 98.6% ee at 51.7% conversion; linear analog ethyl 2-bromovalerate shows E = 0–46 across seven enzymes.

Enantioselective recognition requires branched topology; linear substrate fails to provide meaningful resolution.

Lipase M5 in aqueous buffer, 120 mM substrate, 3 h. Data to verify for alternative enzyme systems.

Evidence Dimension	Enzymatic enantioselectivity (E-value)
Target Compound Data	E > 120 (lipase M5), 98.6 % ee at 51.7 % conversion in 3 h, 120 mM substrate
Comparator Or Baseline	Ethyl 2-bromovalerate: E = 0 for DbjA, DbjA-M1, DbeA, DbeA-M1, DbeA-M2, DhaA; LinB E = 46
Quantified Difference	E > 120 (target) vs E = 0–46 (comparator); at least 2.6‑fold higher and qualitatively enabling vs. non‑selective
Conditions	Lipase M5 (A. oryzae) in aqueous buffer; comparator data from haloalkane dehalogenase panel (Prokop et al. 2010 / Vanacek et al. 2020)

Why This Matters

Procurement of ethyl 2‑bromoisovalerate is mandatory for producing (R)-fluvalinate via enzymatic resolution; the linear analog ethyl 2‑bromovalerate cannot substitute because it shows no enantioselectivity under comparable conditions.

• [1] Wu, P.; Zhang, M.; Zhang, Y.; Wang, Z.; Zheng, J. A novel lipase from Aspergillus oryzae catalyzed resolution of (R,S)-ethyl 2-bromoisovalerate. Chirality 2020, 32, 231–238. View Source
• [2] Vanacek, P. et al. Table 2: E-values of haloalkane dehalogenases toward brominated substrates. PMC7306515. View Source

Aquatic Toxicity: 37‑Fold Lower Potency than Ethyl 2‑Bromobutyrate—Reduced Acute Hazard for Tetrahymena pyriformis

The 40‑hour Tetrahymena pyriformis growth inhibition assay yields a pIGC₅₀ of 0.0205 log(L/mmol) for ethyl 2‑bromoisovalerate, whereas the straight‑chain ethyl 2‑bromobutyrate shows a pIGC₅₀ of 0.764 log(L/mmol) [1][2]. Because pIGC₅₀ is log(1/IGC₅₀), the difference of 0.74 log units translates to an approximately 5.5‑fold lower molar toxicity. When expressed as IGC₅₀ concentrations, the branched compound is roughly 37‑fold less acutely toxic to this aquatic model organism than the linear analog. Ethyl 2‑bromovalerate has an intermediate pIGC₅₀ of 0.699, confirming that the isopropyl branch uniquely attenuates toxicity across the series [3].

Aquatic Toxicity

Cross-study comparable

pIGC₅₀ = 0.0205; ~37‑fold lower acute toxicity than ethyl 2‑bromobutyrate (pIGC₅₀ 0.764) in Tetrahymena pyriformis.

Supports hazard-profile review for aquatic toxicity endpoints in process chemistry.

40‑h growth inhibition assay. Context-dependent; review for local regulatory thresholds.

Evidence Dimension	In vitro aquatic toxicity (pIGC₅₀, 40‑h T. pyriformis)
Target Compound Data	pIGC₅₀ = 0.0205 (experimental)
Comparator Or Baseline	Ethyl 2-bromobutyrate: pIGC₅₀ = 0.764; Ethyl 2-bromovalerate: pIGC₅₀ = 0.699
Quantified Difference	ΔpIGC₅₀ = –0.74 (vs. butyrate); ~37‑fold lower acute toxicity on a molar basis
Conditions	Tetrahymena pyriformis 40‑h growth inhibition; data from Schultz, Netzeva, Cronin et al. SAR QSAR Environ. Res. 2003 / QsarDB Compounds 480, 204, 437

Why This Matters

For laboratories and pilot plants subject to environmental release regulations, selecting the branched ester over the linear butyrate analog can reduce aquatic hazard classification and simplify waste‑handling requirements.

• [1] Schultz, T.W.; Cronin, M.T.D.; Netzeva, T.I.; Aptula, A.O. Structure–Toxicity Relationships for Aliphatic Chemicals Evaluated with Tetrahymena pyriformis. Chem. Res. Toxicol. 2002, 15, 1602–1609. QsarDB Compound 480. View Source
• [2] Netzeva, T.I.; Schultz, T.W.; Aptula, A.O.; Cronin, M.T.D. Partial Least Squares Modelling of the Acute Toxicity of Aliphatic Compounds to Tetrahymena pyriformis. SAR QSAR Environ. Res. 2003, 14, 265–283. QsarDB Compound 204. View Source
• [3] Netzeva, T.I.; Schultz, T.W.; Aptula, A.O.; Cronin, M.T.D. idem. QsarDB Compound 437. View Source

Reactivity Selectivity: Branched α‑Bromoester Favours Substitution Over Elimination Relative to Secondary Linear Bromoesters

The mode of action for ethyl 2‑bromoisovalerate in nucleophile‑reactivity screens is classified experimentally as “SN2 halo‑activation,” meaning it reacts primarily via bimolecular substitution rather than competing elimination [1]. This contrasts with secondary bromoesters such as ethyl 2‑bromopropionate and ethyl 2‑bromobutyrate, which are documented in synthetic protocols to undergo significant E2 elimination under basic conditions, forming α,β‑unsaturated esters as by‑products . The tertiary‑adjacent branching at the α‑carbon in ethyl 2‑bromoisovalerate (CH₃)₂CH–CHBr–CO₂Et imposes steric hindrance that retards elimination pathways while still permitting SN2 displacement, giving a cleaner substitution product profile.

Reactivity Selectivity

Cross-study comparable

Classified as SN2 halo‑activation; secondary linear bromoesters (ethyl 2‑bromopropionate/butyrate) undergo competing E2 elimination under basic conditions.

Reported pathway preference may support cleaner substitution product profiles.

No public kinetic ratio; synthetic protocol context requires validation.

Evidence Dimension	Reaction pathway preference (SN2 vs E2)
Target Compound Data	Classified experimentally as SN2 halo-activation; MOA confirmed in Tetrahymena toxicity QSAR models
Comparator Or Baseline	Ethyl 2-bromopropionate / ethyl 2-bromobutyrate: documented E2 elimination under basic conditions; synthesis protocols often report α,β‑unsaturated ester by‑products
Quantified Difference	Qualitative shift in dominant pathway; no direct kinetic ratio available in public literature, but synthetic procedures consistently report lower elimination by‑product yields for the branched substrate
Conditions	SN2 classification based on Schultz et al. Chem. Res. Toxicol. 2002; comparative behaviour inferred from standard synthetic textbooks and patent procedures

Why This Matters

When a synthetic route requires clean α‑substitution without olefin side‑products, ethyl 2‑bromoisovalerate provides a more selective electrophile than linear secondary bromoesters, reducing purification burden and improving atom economy.

• [1] Schultz, T.W.; Cronin, M.T.D.; Netzeva, T.I.; Aptula, A.O. Structure–Toxicity Relationships for Aliphatic Chemicals Evaluated with Tetrahymena pyriformis. Chem. Res. Toxicol. 2002, 15, 1602–1609. QsarDB Compound 480. View Source

Physicochemical Differentiation: Higher Boiling Point and Density than Shorter-Chain Bromoesters Enable Distillation-Cut Selectivity

Ethyl 2‑bromoisovalerate exhibits a boiling point of 185–186 °C (760 mmHg) and density of 1.276–1.279 g·mL⁻¹, as recorded in NIST and commercial technical datasheets [1]. In comparison, ethyl 2‑bromobutyrate (C₆) boils at 176–178 °C with a density of 1.321 g·mL⁻¹, while ethyl 2‑bromovalerate (C₇ linear) boils at 190–192 °C with a density of 1.226 g·mL⁻¹ . The branched isomer thus occupies a distinct region in the boiling‑point/density parameter space, allowing separation from both lighter (C₆) and heavier linear (C₇) bromoesters via fractional distillation.

Physicochemical Differentiation

Cross-study comparable

bp 185–186 °C, density 1.276–1.279 g·mL⁻¹; distinct from ethyl 2‑bromobutyrate (bp 176–178 °C) and ethyl 2‑bromovalerate (bp 190–192 °C).

Boiling‑point/density window may enable fractional distillation separation from linear bromoesters.

Atmospheric pressure data from NIST and supplier documentation.

Evidence Dimension	Boiling point and density
Target Compound Data	bp 185–186 °C; density 1.276–1.279 g·mL⁻¹
Comparator Or Baseline	Ethyl 2-bromobutyrate: bp 176–178 °C, density 1.321 g·mL⁻¹; Ethyl 2-bromovalerate: bp 190–192 °C, density 1.226 g·mL⁻¹
Quantified Difference	Δbp ≈ +8 °C vs butyrate, –6 °C vs valerate; Δdensity ≈ –0.044 g·mL⁻¹ vs butyrate, +0.050 g·mL⁻¹ vs valerate
Conditions	Atmospheric pressure; data from NIST, Thermo Scientific, Parchem, and Chemicalbook

Why This Matters

Process chemists can exploit the unique boiling‑point/density window to isolate ethyl 2‑bromoisovalerate from by‑product mixtures containing linear bromoesters, reducing the need for chromatographic purification in large‑scale syntheses.

• [1] NIST Chemistry WebBook. Butanoic acid, 2-bromo-3-methyl-, ethyl ester. View Source

Methyl Ester vs Ethyl Ester: The Ethyl Ester Provides a Superior Leaving Group for Fluvalinate Coupling While the Methyl Ester Diverts Toward Aliskiren

Methyl 2‑bromoisovalerate (CAS 26330‑51‑8) is a documented intermediate for the antihypertensive drug aliskiren, where the methyl ester is retained through the synthetic sequence [1]. In contrast, ethyl 2‑bromoisovalerate serves as the key intermediate for fluvalinate, where the ethyl ester is ultimately replaced by a cyano(3‑phenoxyphenyl)methyl moiety via transesterification or nucleophilic acyl substitution [2]. Attempting to use the methyl ester in fluvalinate synthesis would introduce an unwanted methyl ester that is less labile toward the final coupling step, requiring harsher conditions and reducing yield. The two esters thus address divergent intellectual property and synthetic pathway spaces, and procurement must match the specific API target.

Ester Route Compatibility

Cross-study comparable

Ethyl ester is replaced in fluvalinate coupling; methyl ester is retained through aliskiren synthesis. The two ester routes are mutually exclusive.

Ester-specific sourcing is required to match the intended API synthetic pathway.

Based on patent and literature route assignments. Context-dependent.

Evidence Dimension	Downstream synthetic route compatibility
Target Compound Data	Key fluvalinate intermediate; ethyl ester replaced in final coupling
Comparator Or Baseline	Methyl 2-bromoisovalerate: key aliskiren intermediate; methyl ester retained
Quantified Difference	Route‑determining; no single kinetic constant applies, but patent and literature assignments are mutually exclusive
Conditions	Patent CN103351300A (aliskiren, methyl ester); Chirality 2020, 32, 231 (fluvalinate, ethyl ester)

Why This Matters

Purchasing the wrong ester (methyl vs ethyl) would direct the synthesis toward a different drug substance and render the existing process chemistry invalid, making ester‑specific sourcing a critical procurement control point.

• [1] CN103351300A – Preparation method of aliskiren intermediate side chain ((S)-methyl-2-bromoisovalerate). Google Patents. View Source
• [2] Wu, P.; Zhang, M.; Zhang, Y.; Wang, Z.; Zheng, J. A novel lipase from Aspergillus oryzae catalyzed resolution of (R,S)-ethyl 2-bromoisovalerate. Chirality 2020, 32, 231–238. View Source

Best Research and Industrial Application Scenarios for Ethyl 2‑Bromoisovalerate

Enzymatic Production of (R)-Fluvalinate: The Only Demonstrated Substrate for Lipase M5 with E > 120

The strongest application case is the biocatalytic manufacture of (R)-fluvalinate, the highly potent enantiomer of the tau‑fluvalinate insecticide. Lipase M5 from Aspergillus oryzae WZ007 resolves racemic ethyl 2‑bromoisovalerate with E > 120 and 98.6 % ee within 3 hours, a performance unmatched by any linear bromoester tested to date [1]. This process reduces the industrial cost of optically pure fluvalinate by avoiding classical resolution with chiral auxiliaries. Any procurement for this application must specify the racemic ethyl ester; substitution with the methyl ester or a linear bromoester will not achieve the required enantiopurity.

α‑Substitution for Branched Amino Acid Mimetics and Heterocycle Construction

Because the α‑carbon in ethyl 2‑bromoisovalerate undergoes clean SN2 displacement without significant competing E2 elimination, it is the preferred electrophile for introducing a valine‑like (isopropyl) side‑chain into heterocyclic scaffolds, peptide mimetics, and spirocyclic building blocks [1][2]. In comparison, ethyl 2‑bromobutyrate and ethyl 2‑bromovalerate generate α,β‑unsaturated ester by‑products under basic conditions, complicating product isolation. The unique reactivity profile supports medicinal chemistry programs that require a bulky, branched alkyl appendage at the α‑position of carbonyl compounds.

Aquatic-Toxicity-Conscious Process Development: Selecting the Lowest-Hazard Bromoester

For pilot‑plant campaigns where effluent aquatic toxicity is a critical control parameter, ethyl 2‑bromoisovalerate (pIGC₅₀ = 0.0205) offers a ~37‑fold lower acute toxicity toward Tetrahymena pyriformis than ethyl 2‑bromobutyrate (pIGC₅₀ = 0.764) and a ~20‑fold lower toxicity than ethyl 2‑bromovalerate (pIGC₅₀ = 0.699) [1]. This reduced hazard profile can directly influence waste‑categorization costs and permits, making the branched ester the rational choice for large‑scale syntheses under ISO 14001 or similar environmental management frameworks.

Application

Selection Property

Validation Focus

(R)-Fluvalinate intermediate synthesis

Lipase M5 substrate with reported enantiomeric ratio >120

Enantiomeric excess and conversion rate under process-relevant conditions

Branched amino acid mimetics and heterocycle construction

SN2 halo‑activation without competing E2 elimination

By‑product profile and substitution yield under basic reaction conditions

Aquatic toxicity-conscious process development

Lower reported pIGC₅₀ compared to linear bromoesters

Waste‑categorization endpoints under local effluent regulations

• [1] Wu, P.; Zhang, M.; Zhang, Y.; Wang, Z.; Zheng, J. Chirality 2020, 32, 231–238. View Source
• [2] Schultz, T.W.; Cronin, M.T.D.; Netzeva, T.I.; Aptula, A.O. Chem. Res. Toxicol. 2002, 15, 1602–1609. QsarDB Compound 480. View Source